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Compound of Interest

Compound Name: 6-Piperidinonicotinic acid

Cat. No.: B057397 Get Quote

6-Piperidinonicotinic Acid: A Technical Safety
and Handling Guide
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide and summary of publicly available

safety information. It is not a substitute for a formal risk assessment or the advice of a qualified

safety professional. Always consult the most current Safety Data Sheet (SDS) from your

supplier before handling this chemical.

Introduction
6-Piperidinonicotinic acid (CAS No. 120800-50-2) is a heterocyclic compound incorporating

both a piperidine and a nicotinic acid moiety.[1][2] Its structure suggests potential biological

activity, making it a compound of interest in medicinal chemistry and pharmaceutical

development.[1][2] This guide provides a consolidated overview of the available safety, toxicity,

and handling information to ensure its safe use in a laboratory setting.

It is critical to note that specific quantitative toxicity data, such as LD50 or LC50 values, for 6-
Piperidinonicotinic acid are not readily available in the public domain. The toxicological

information presented is primarily based on hazard classifications from Safety Data Sheets.

Chemical and Physical Properties
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A summary of the known physical and chemical properties of 6-Piperidinonicotinic acid is

provided below.

Property Value Source

CAS Number 120800-50-2 [1][2][3]

Molecular Formula C₁₁H₁₄N₂O₂ [1][2][3]

Molecular Weight 206.24 g/mol [1]

Appearance
Solid, crystalline powder

(typical)
[4]

Melting Point 248 - 250 °C (decomposes) [5]

Synonyms

6-(1-Piperidinyl)pyridine-3-

carboxylic acid, 6-Piperidin-1-

ylnicotinic acid, 3,4,5,6-

Tetrahydro-2H-[1,2']Bipyridinyl-

5'-carboxylic Acid

[1][2][3]

Hazard Identification and Classification
6-Piperidinonicotinic acid is classified as a hazardous substance. The primary hazards are

associated with its corrosive and irritant properties.

Hazard Class GHS Classification Hazard Statement

Skin Corrosion/Irritation Sub-category 1B
H314: Causes severe skin

burns and eye damage.

Serious Eye Damage Category 1
H314: Causes severe skin

burns and eye damage.

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation.

Source:[5]
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One available Safety Data Sheet for the related compound 2-Piperidin-1-ylnicotinic acid also

indicates that it is harmful by inhalation, in contact with skin, and if swallowed (Risk Phrases:

20/21/22).[6][7] While this is a different isomer, it suggests that caution should be exercised for

all routes of exposure.

Experimental Protocols Overview
Detailed experimental protocols for the toxicological assessment of 6-Piperidinonicotinic acid
are not publicly available. The hazard classifications provided by suppliers are based on

standardized tests (e.g., OECD guidelines) or data from structurally similar compounds. These

typically involve:

Skin Corrosion/Irritation Studies: Application of the substance to the skin of laboratory

animals (historically rabbits) or in vitro models using reconstructed human epidermis to

assess the potential for irreversible skin damage.

Serious Eye Damage/Irritation Studies: Instillation of the substance into the eyes of

laboratory animals or use of in vitro alternatives to evaluate the potential for corneal and

conjunctival damage.

Acute Toxicity Studies: Administration of the substance to animals via oral, dermal, or

inhalation routes to determine the dose that causes lethality in 50% of the test population

(LD50/LC50). As stated, this data is not available for 6-Piperidinonicotinic acid.

Safe Handling and Storage
Adherence to strict safety protocols is mandatory when handling 6-Piperidinonicotinic acid.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[5][8]

Facilities must be equipped with an eyewash station and a safety shower in close proximity

to the handling area.[2]

Personal Protective Equipment (PPE)
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The following diagram outlines the mandatory PPE for handling 6-Piperidinonicotinic acid.

Personal Protective Equipment (PPE)

Flame-retardant Lab Coat

Chemical-resistant Gloves
(e.g., Nitrile, Neoprene)

Splash-proof Safety Goggles
or Face Shield

NIOSH-approved Respirator
(if dust is generated)

Researcher

Wear

Wear

Wear

Use As Needed

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling 6-Piperidinonicotinic acid.

Handling Procedures
The workflow for safely handling solid 6-Piperidinonicotinic acid should minimize dust

generation and prevent contact.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b057397?utm_src=pdf-body
https://www.benchchem.com/product/b057397?utm_src=pdf-body-img
https://www.benchchem.com/product/b057397?utm_src=pdf-body
https://www.benchchem.com/product/b057397?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Prepare for Handling

Work inside a
Chemical Fume Hood

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Carefully weigh the solid
(Minimize dust creation)

Dissolve in appropriate solvent
or add to reaction mixture

Clean work area and
decontaminate equipment

Dispose of waste in a
sealed, labeled container

End
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Caption: Standard workflow for handling solid 6-Piperidinonicotinic acid.
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Storage
Store in a cool, dry, well-ventilated place.[6]

Keep the container tightly closed.[2][6]

Store away from incompatible materials such as strong oxidizing agents.[2]

Emergency Procedures and First Aid
Immediate action is required in case of accidental exposure.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[5][6][8]

Skin Contact

Immediately take off all contaminated clothing.

Rinse skin with plenty of water/shower for at

least 15 minutes. Seek immediate medical

attention.[5][6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention from an ophthalmologist.[5][6]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[5]

[6]

The following diagram illustrates the logical flow for responding to an accidental exposure.
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Exposure Route

Immediate Action
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Caption: Emergency response workflow for accidental exposure.

Toxicological Information Summary
As previously noted, specific LD50/LC50 values are not available. The toxicological profile is

based on GHS classifications.

Acute Toxicity: While no quantitative data exists, hazard classifications for related

compounds suggest it may be harmful if swallowed, inhaled, or in contact with skin.[6][7]

Skin Corrosion/Irritation: Causes severe skin burns.[5]

Serious Eye Damage/Irritation: Causes serious, potentially irreversible eye damage.[5]

Respiratory Irritation: May cause irritation to the respiratory tract upon inhalation of dust.[5]

Chronic Toxicity: No information was found regarding the long-term effects, carcinogenicity,

mutagenicity, or reproductive toxicity of this compound.[6][7]
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Conclusion
6-Piperidinonicotinic acid is a hazardous chemical that must be handled with significant care.

The primary risks are severe skin and eye damage and respiratory tract irritation. While

comprehensive toxicological data is lacking, the available information mandates the use of

stringent engineering controls, appropriate personal protective equipment, and cautious

handling techniques. All personnel must be thoroughly familiar with the emergency procedures

before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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